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Compound of Interest

Compound Name: 1,2-Bis(o-aminophenoxy)ethane

Cat. No.: B014864 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 1,2-
Bis(o-aminophenoxy)ethane, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

environmental protection.

Immediate Safety Considerations:

Before handling 1,2-Bis(o-aminophenoxy)ethane for disposal, it is imperative to consult the

Safety Data Sheet (SDS). This compound is classified as hazardous, and appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn at

all times.[1][2][3] Handle the chemical in a well-ventilated area or under a fume hood to avoid

inhalation of dust or vapors.[3][4]
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Property Classification

Signal Word Warning

Hazard Statements

H302 (Harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

Transport Information

UN Number: UN3077Proper Shipping Name:

Environmentally hazardous substance, solid,

n.o.s. (1,2-Bis(o-aminophenoxy)ethane)Hazard

Class: 9Packing Group: IIIMarine Pollutant:

Yes[4]

Ecotoxicity LC50 (Danio rerio, 96h): >11.1 mg/L[4]

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of 1,2-Bis(o-aminophenoxy)ethane is

through a licensed professional waste disposal service.[1][2] Incineration at an approved

hazardous waste treatment facility is a common final disposal method for aromatic amines.[5]

1. Waste Segregation and Collection:

Treat all 1,2-Bis(o-aminophenoxy)ethane and materials contaminated with it (e.g., gloves,

wipes, absorbent pads) as hazardous waste.[6][7]

Collect waste in a designated, properly labeled, and sealed container. The container must be

compatible with the chemical.[5][8][9]

Do not mix this waste with other waste streams, particularly incompatible chemicals.[8]

2. Labeling and Storage:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "1,2-
Bis(o-aminophenoxy)ethane".[5][9]

Store the sealed container in a designated and secure Satellite Accumulation Area while

awaiting pickup.[5][9]
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Ensure the storage area is cool, dry, and away from sources of ignition.[10]

3. Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to schedule a pickup.[5][9]

Provide them with the necessary information about the waste, including the chemical name

and quantity.

4. Spill Management:

In the event of a spill, evacuate the area and ensure adequate ventilation.[4]

For small spills, carefully sweep up the solid material, taking care not to create dust, and

place it in a sealed container for disposal.[3][4]

Materials used for cleanup must also be treated as hazardous waste.[6][7]

For large spills, contact your EHS department immediately.[6]

Experimental Protocol: Chemical Degradation of
Aromatic Amines
For laboratories with the appropriate facilities and trained personnel, chemical degradation can

be a method to treat small quantities of aromatic amine waste before disposal. The following

protocol is based on potassium permanganate oxidation.[5] This procedure should only be

performed by trained chemists in a controlled laboratory setting.

Materials:

Aromatic amine waste (e.g., 1,2-Bis(o-aminophenoxy)ethane)

Concentrated Sulfuric Acid (H₂SO₄)

Potassium Permanganate (KMnO₄)

Sodium Hydrogen Sulfite (NaHSO₃)
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Large reaction flask

Stir plate and stir bar

Appropriate PPE (lab coat, safety goggles, chemical-resistant gloves)

Procedure:

Preparation: In a fume hood, prepare a 1.7 N sulfuric acid solution by carefully adding the

calculated amount of concentrated H₂SO₄ to water (always add acid to water).

Dissolution: In the reaction flask, dissolve 0.01 mol of the aromatic amine waste in 3 L of the

1.7 N sulfuric acid solution with stirring.

Oxidation: Slowly add a 5% solution of potassium permanganate to the dissolved amine

solution while stirring. Continue adding the permanganate solution until a purple color

persists for at least 30 minutes, indicating that the oxidation is complete.

Neutralization: After the reaction is complete, neutralize the excess potassium permanganate

by slowly adding solid sodium hydrogen sulfite until the purple color disappears.

Disposal: The resulting solution should be neutralized to a pH between 6 and 8 and can then

be disposed of in accordance with local regulations for aqueous waste.

Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 1,2-Bis(o-aminophenoxy)ethane.
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Caption: Disposal workflow for 1,2-Bis(o-aminophenoxy)ethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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